Cas no 1396764-90-1 (2-(benzylsulfanyl)-N-{2-[4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}acetamide)

• Product Name: 2-(benzylsulfanyl)-N-{2-[4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}acetamide
• CAS No: 1396764-90-1
• MF: C₁₈H₁₉N₃OS₂
• MW: 357.492961168289
• CID: 5400727
• Update Time: 2025-06-08

2-(benzylsulfanyl)-N-{2-[4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(Phenylmethyl)thio]-N-[2-[5-(2-thienyl)-1H-imidazol-2-yl]ethyl]acetamide
• 2-(benzylsulfanyl)-N-{2-[4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}acetamide

• Inchi： 1S/C18H19N3OS2/c22-18(13-23-12-14-5-2-1-3-6-14)19-9-8-17-20-11-15(21-17)16-7-4-10-24-16/h1-7,10-11H,8-9,12-13H2,(H,19,22)(H,20,21)
• InChI Key： UWHDZBXHCHOEKA-UHFFFAOYSA-N
• SMILES： C(NCCC1NC(C2SC=CC=2)=CN=1)(=O)CSCC1=CC=CC=C1

Experimental Properties

• Density: 1.282±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 672.2±55.0 °C(Predicted)
• pka: 13.11±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-(benzylsulfanyl)-N-{2-[4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}acetamide

Introduction to 2-(Benzylsulfanyl)-N-{2-[4-(Thiophen-2-yl)-1H-imidazol-2-yl]ethyl}acetamide (CAS No. 1396764-90-1)

2-(Benzylsulfanyl)-N-{2-[4-(Thiophen-2-yl)-1H-imidazol-2-yl]ethyl}acetamide, with the CAS number 1396764-90-1, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl sulfide moiety and a thiophene-imidazole framework. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-(Benzylsulfanyl)-N-{2-[4-(Thiophen-2-yl)-1H-imidazol-2-yl]ethyl}acetamide is particularly noteworthy due to its combination of aromatic and heterocyclic functionalities. The benzyl sulfide group provides a lipophilic character, which can enhance the compound's ability to cross biological membranes, while the thiophene-imidazole moiety confers specific binding properties to various biological targets. This dual functionality makes the compound a promising candidate for drug development.

Recent studies have explored the potential of 2-(Benzylsulfanyl)-N-{2-[4-(Thiophen-2-yl)-1H-imidazol-2-yl]ethyl}acetamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in human monocytes and macrophages. These findings suggest that it may have potential applications in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(Benzylsulfanyl)-N-{2-[4-(Thiophen-2-yl)-1H-imidazol-2-yl]ethyl}acetamide has shown promise in neuroprotective studies. Research conducted on animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, has indicated that this compound can reduce oxidative stress and prevent neuronal cell death. The mechanism behind these neuroprotective effects is thought to involve the modulation of mitochondrial function and the inhibition of apoptosis pathways.

The pharmacokinetic properties of 2-(Benzylsulfanyl)-N-{2-[4-(Thiophen-2-yl)-1H-imidazol-2-yl]ethyl}acetamide have also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. The compound's stability under physiological conditions and its ability to maintain its activity over extended periods are additional advantages that contribute to its potential as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Benzylsulfanyl)-N-{2-[4-(Thiophen-2-yl)-1H-imidazol-2-yl]ethyl}acetamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and support the continuation of clinical testing in larger patient populations.

In conclusion, 2-(Benzylsulfanyl)-N-{2-[4-(Thiophen-2-yl)-1H-imidazol-2-yl]ethyl}acetamide (CAS No. 1396764-90-1) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure, combined with its favorable pharmacological properties, positions it as a valuable candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound holds significant promise for addressing unmet medical needs in various disease areas.